Cas no 1645384-08-2 (N-[4-(1,1-Dimethylethyl)-2-thiazolyl]-2,4-dimethyl-6-(methylthio)-5-pyrimidinecarboxamide)

• Product Name: N-[4-(1,1-Dimethylethyl)-2-thiazolyl]-2,4-dimethyl-6-(methylthio)-5-pyrimidinecarboxamide
• CAS No: 1645384-08-2
• MF: C₁₅H₂₀N₄OS₂
• MW: 336.475500106812
• CID: 5403893
• PubChem ID: 86779156
• Update Time: 2025-05-20

N-[4-(1,1-Dimethylethyl)-2-thiazolyl]-2,4-dimethyl-6-(methylthio)-5-pyrimidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(1,1-Dimethylethyl)-2-thiazolyl]-2,4-dimethyl-6-(methylthio)-5-pyrimidinecarboxamide
• Z1419049663
• 1645384-08-2
• N-(4-Tert-butyl-1,3-thiazol-2-yl)-2,4-dimethyl-6-methylsulfanylpyrimidine-5-carboxamide
• N-(4-TERT-BUTYL-1,3-THIAZOL-2-YL)-2,4-DIMETHYL-6-(METHYLSULFANYL)PYRIMIDINE-5-CARBOXAMIDE
• EN300-26607288
• AKOS030705608

• Inchi： 1S/C15H20N4OS2/c1-8-11(13(21-6)17-9(2)16-8)12(20)19-14-18-10(7-22-14)15(3,4)5/h7H,1-6H3,(H,18,19,20)
• InChI Key： UTLKPUQOPJXAFW-UHFFFAOYSA-N
• SMILES： S1C(NC(C2=C(N=C(C)N=C2C)SC)=O)=NC(=C1)C(C)(C)C

Computed Properties

• Exact Mass: 336.10785362g/mol
• Monoisotopic Mass: 336.10785362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 121Ų

Additional information on N-[4-(1,1-Dimethylethyl)-2-thiazolyl]-2,4-dimethyl-6-(methylthio)-5-pyrimidinecarboxamide

N-[4-(1,1-Dimethylethyl)-2-thiazolyl]-2,4-dimethyl-6-(methylthio)-5-pyrimidinecarboxamide: A Comprehensive Overview

The compound N-[4-(1,1-Dimethylethyl)-2-thiazolyl]-2,4-dimethyl-6-(methylthio)-5-pyrimidinecarboxamide, identified by the CAS Registry Number 1645384-08-2, represents a significant advancement in the field of organic chemistry. This compound belongs to the class of pyrimidine derivatives, which have garnered substantial attention due to their diverse biological activities and potential applications in pharmaceuticals and agrochemicals. The structure of this compound is characterized by a pyrimidine ring system substituted with various functional groups, including methylthio and thiazole moieties, which contribute to its unique chemical properties.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of antiviral and anticancer agents. The presence of the thiazole group in this compound further enhances its potential as a bioactive molecule. Thiazoles are known for their ability to interact with various biological targets, such as enzymes and receptors, making them valuable components in medicinal chemistry. The methylthio group attached to the pyrimidine ring is another key feature that may influence the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion.

The synthesis of N-[4-(1,1-Dimethylethyl)-2-thiazolyl]-2,4-dimethyl-6-(methylthio)-5-pyrimidinecarboxamide involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Researchers have employed various strategies to optimize the yield and purity of this compound, including the use of microwave-assisted synthesis and catalytic methods. These advancements not only improve the efficiency of the synthesis process but also pave the way for large-scale production if required.

In terms of applications, this compound has shown promise in preliminary biological assays. For instance, studies have demonstrated its potential as an inhibitor of certain enzymes involved in disease pathways. The methylthio group has been implicated in modulating enzyme activity by forming critical interactions with active sites. Additionally, the thiazole moiety may contribute to the compound's ability to penetrate cellular membranes, enhancing its bioavailability.

Recent research has also explored the environmental fate and toxicity of similar compounds. While specific data for CAS No. 1645384-08-2 are limited at this stage, general principles suggest that such compounds may undergo degradation under certain environmental conditions. Understanding these processes is crucial for assessing their potential impact on ecosystems and ensuring sustainable use.

Looking ahead, further investigations into the structure-activity relationships (SAR) of this compound will be essential for optimizing its therapeutic potential. Researchers are particularly interested in modifying substituents on both the pyrimidine and thiazole rings to enhance selectivity and reduce off-target effects. Collaborative efforts between chemists and biologists will be instrumental in translating these findings into practical applications.

In conclusion, N-[4-(1,1-Dimethylethyl)-2-thiazolyl]-2,4-dimethyl-6-(methylthio)-5-pyrimidinecarboxamide (CAS No. 1645384-08-2) stands as a testament to the ongoing progress in organic chemistry and its intersection with biology. Its unique structure and promising biological properties position it as a valuable candidate for further exploration in drug discovery and related fields.